Urea, polymer with 1,4-butanediol and formaldehyde, methylated

• CAS No.: 102783-05-1
• Product Name: Urea, polymer with 1,4-butanediol and formaldehyde, methylated
• Molecular Formula: C4H9NO3
• Molecular Weight: 119.12 g/mol
• IUPAC Name: (2S,3R)-2-azaniumyl-3-hydroxybutanoate
• Standard InChI: InChI=1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1
• Standard InChIKey: AYFVYJQAPQTCCC-GBXIJSLDSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)[O-])[NH3+])O
• SMILES: CC(C(C(=O)[O-])[NH3+])O
• Canonical SMILES: CC(C(C(=O)[O-])[NH3+])O
• Colorform: Colorless crystals; Crystals
• Melting Point: 256 dec °C; 256 °C (decomposes); 256°C
• Physical Description: Solid; White crystalline powder; slight savoury aroma
• Description: L-Threonine, also known as (2S)-threonine or L threonine, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. L-Threonine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). L-Threonine has been found throughout all human tissues, and has also been detected in most biofluids, including sweat, feces, breast milk, and cerebrospinal fluid. Within the cell, L-threonine is primarily located in the cytoplasm and mitochondria. L-Threonine exists in all eukaryotes, ranging from yeast to humans. In humans, L-threonine is involved in the threonine and 2-oxobutanoate degradation pathway, the gentamicin action pathway, the clindamycin action pathway, and the erythromycin action pathway. L-Threonine is a potentially toxic compound.; L-threonine is an optically active form of threonine having L-configuration. It has a role as a nutraceutical, a micronutrient, a Saccharomyces cerevisiae metabolite, a plant metabolite, an Escherichia coli metabolite, a human metabolite, an algal metabolite and a mouse metabolite. It is an aspartate family amino acid, a proteinogenic amino acid, a threonine and a L-alpha-amino acid. It is a conjugate base of a L-threoninium. It is a conjugate acid of a L-threoninate. It is an enantiomer of a D-threonine. It is a tautomer of a L-threonine zwitterion.; Threonine is an essential amino acid in humans (provided by food), Threonine is an important residue of many proteins, such as tooth enamel, collagen, and elastin. An important amino acid for the nervous system, threonine also plays an important role in porphyrin and fat metabolism and prevents fat buildup in the liver. Useful with intestinal disorders and indigestion, threonine has also been used to alleviate anxiety and mild depression. (NCI04)
• Solubility: 97000 mg/L (at 25 °C); 0.98 M; Insoluble in ethanol, ethyl ether, chloroform; Insoluble in common neutral solvents; In water, 9.70X10+4 mg/L at 25 °C; 97.0 mg/mL; Sparingly soluble in water; Soluble in buffer systems pH 5.5; Practically insoluble (in ethanol)
• Synonyms: Urea, polymer with 1,4-butanediol and formaldehyde, methylated
• Vapor Pressure: 1.32X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 6971019
• Last Modified: Nov 11 2021